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Compound of Interest

Compound Name: Methyl 3-Cyano-5-fluorobenzoate

Cat. No.: B155767

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides essential safety and logistical
information for the proper disposal of Methyl 3-Cyano-5-fluorobenzoate, ensuring laboratory
safety and environmental compliance.

Safety and Hazard Information

Methyl 3-Cyano-5-fluorobenzoate is classified as harmful if swallowed, causing skin irritation
and serious eye irritation.[1] Adherence to strict safety protocols is crucial to mitigate risks
during handling and disposal.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Methyl 3-Cyano-
5-fluorobenzoate.
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Property Value

CAS Number 886732-29-2

Molecular Formula CoHeFNO2

Molecular Weight 179.15 g/mol

Purity =>95% - 99%min

Appearance As per the typical Certificate of Analysis
Moisture Content Not more than 0.5%

Heavy Metals 20 ppm

Source: Benchchem, 2025[2]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of Methyl 3-Cyano-5-
fluorobenzoate in a laboratory setting.

1. Personal Protective Equipment (PPE) and Preparation:

o Eye Protection: Wear chemical safety goggles that conform to EN 166 or OSHA's eye and
face protection regulations in 29 CFR 1910.133.[1]

e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]
» Skin and Body Protection: Wear long-sleeved clothing.[1]

o Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-
P2 (EU EN 143) respirator cartridges.[3]

e Work Area: Ensure adequate ventilation or work within a certified chemical fume hood.

2. Spill Management:
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 In case of a spill, ensure adequate ventilation and wear the prescribed PPE.[3]
e Avoid dust formation.[3]

o Sweep up the spilled solid and shovel it into a suitable, labeled, and closed container for
disposal.[1][3]

3. Waste Collection and Storage:

o Collect waste Methyl 3-Cyano-5-fluorobenzoate, including any contaminated materials
(e.g., weighing paper, gloves), in a designated, properly labeled, and sealed waste container.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and strong bases.

4. Disposal Method:

e Primary Recommendation: The preferred method of disposal is incineration. The material
should be burned in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Professional Disposal Service: Alternatively, offer surplus and non-recyclable solutions to a
licensed disposal company. Contact a licensed professional waste disposal service to
dispose of this material.[3]

o Environmental Precaution: Do not allow the product to enter drains or be released into the
environment.[1][3]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-Cyano-5-fluorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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